N-(4-ethylphenyl)-2-(5-methoxy-2-(((4-methylthiazol-2-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[5-methoxy-2-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C21H23N3O3S2/c1-4-15-5-7-16(8-6-15)23-20(26)11-24-10-19(27-3)18(25)9-17(24)13-29-21-22-14(2)12-28-21/h5-10,12H,4,11,13H2,1-3H3,(H,23,26)
• InChI Key: SNBIBHSFQYBIOR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C=C2CSC3=NC(=CS3)C)OC
• Molecular Formula: C21H23N3O3S2
• Molecular Weight: 429.6 g/mol
• CAS No.: 950462-43-8

Description

N-(4-ethylphenyl)-2-(5-methoxy-2-(((4-methylthiazol-2-yl)thio)methyl)-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C21H23N3O3S2 and its molecular weight is 429.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking Studies

Compounds with complex structures involving thiazole, pyridine, and acetamide functionalities are often synthesized to explore their potential in inhibiting various enzymes. For example, a study discussed the synthesis of triazole analogues and evaluated their enzyme inhibitory activities against enzymes like carbonic anhydrase and cholinesterase. These compounds were synthesized using both conventional and microwave-assisted methods, highlighting the importance of synthesis techniques in enhancing the yield and controlling reaction conditions (Virk et al., 2018).

Antimicrobial Activities

Another area of research focuses on the antimicrobial properties of synthesized compounds. Thiazoles and their fused derivatives, for example, have been studied for their antimicrobial activities against various bacterial and fungal isolates. These studies contribute to the development of new antimicrobial agents and provide insights into the structural requirements for antimicrobial efficacy (Wardkhan et al., 2008).

Biological Activities and Chemical Synthesis

Research on the synthesis and biological evaluation of novel compounds also extends to exploring their anticancer properties. By synthesizing and testing various derivatives, scientists aim to identify potential anticancer agents. Structural modifications and biological evaluations form the core of this research, guiding the development of more effective and selective therapeutic agents (Su et al., 1988).

Environmental and Biological Interactions

Studies also investigate the environmental and biological interactions of similar compounds, including their metabolism in human and animal models. This research is crucial for understanding the environmental fate of these chemicals and their potential impact on human health (Coleman et al., 2000).